Cas no 2228386-25-0 (2-2-(dimethylamino)ethylbutanedioic acid)
2228386-25-0 structure
Product Name:2-2-(dimethylamino)ethylbutanedioic acid
CAS No:2228386-25-0
Molecular Formula:C8H15NO4
Molecular Weight:189.209002733231
CID:6292656
PubChem ID:71543783
2-2-(dimethylamino)ethylbutanedioic acid Properties
Names and Identifiers
-
- 2-2-(dimethylamino)ethylbutanedioic acid
- SCHEMBL15900037
- EN300-1767682
- 2-[2-(dimethylamino)ethyl]butanedioic acid
- 2228386-25-0
-
- InChIKey： VAAWHKFUBALTPT-UHFFFAOYSA-N
- Inchi： 1S/C8H15NO4/c1-9(2)4-3-6(8(12)13)5-7(10)11/h6H,3-5H2,1-2H3,(H,10,11)(H,12,13)
- SMILES： OC(C(CC(=O)O)CCN(C)C)=O
Computed Properties
- Exact Mass: 189.10010796g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 189.10010796g/mol
- Heavy Atom Count: 13
- Complexity: 191
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.6
- Topological Polar Surface Area: 77.8Ų
2-2-(dimethylamino)ethylbutanedioic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1767682-0.05g |
2-[2-(dimethylamino)ethyl]butanedioic acid |
2228386-25-0 | 0.05g |
$900.0 | 2023-09-20 |
2-2-(dimethylamino)ethylbutanedioic acid Related Literature
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A. P. Yang,L. P. Du,F. F. Meng,X. C. Yuan Nanoscale, 2018,10, 9286-9291
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Mark J. Mondrinos,Yoon-Suk Yi,Nan-Kun Wu,Xueting Ding,Dongeun Huh Lab Chip, 2017,17, 3146-3158
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Yuki Ohara,Akira Hinokimoto,Wenqian Chen,Takashi Kitao,You-lee Hong,Susumu Kitagawa Chem. Commun., 2018,54, 6859-6862
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Vittorio Cattaneo,Davide Oldrini,Alessio Corrado,Francesco Berti,Roberto Adamo Org. Chem. Front., 2016,3, 753-758
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Shuyuan Zhou,Xiaoqin Zou,Fuxing Sun,Feng Zhang,Songjie Fan,Huijun Zhao,Thomas Schiestel,Guangshan Zhu J. Mater. Chem., 2012,22, 10322-10328
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Hanna Lohren,Julia Bornhorst,Hans-Joachim Galla,Tanja Schwerdtle Metallomics, 2015,7, 1420-1430
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9. Quantifiable models for surface protonic conductivity in porous oxides – case of monoclinic ZrO2†Xinwei Sun,Jie Gu,Donglin Han Phys. Chem. Chem. Phys., 2022,24, 11856-11871
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Michael A. Land,Katherine N. Robertson,Jason A. C. Clyburne,Seán T. Barry Phys. Chem. Chem. Phys., 2023,25, 8336-8340
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